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Compound of Interest

Compound Name: 3-Undecanol, (S)-

Cat. No.: B15091109

This technical guide provides a summary of the available data on the physical properties of 3-
undecanol, with a focus on its boiling and melting points. This information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Note: Specific experimental data for the enantiomerically pure (S)-3-Undecanol are not readily
available in the public domain. The data presented here pertains to 3-undecanol, and it is
important to note that while the physical properties of enantiomers are generally identical,
experimental verification for (S)-3-Undecanol is recommended.

Quantitative Data Summary

The physical properties of 3-undecanol are summarized in the table below. These values have
been compiled from various chemical databases and supplier information.

Physical Property Value Notes

Boiling Point 229-230 °C At 760 mmHg (estimated)[1]
132 °C At 13 mmHg[1]

229.7 °C At 760 mmHg[2]

Melting Point 11.58 °C Estimated[2]
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Experimental Protocols

Detailed experimental protocols for the determination of the boiling and melting points of (S)-3-
Undecanol are not available in the cited literature. However, standard laboratory procedures for
these determinations are described below.

Determination of Boiling Point (Distillation Method)
The boiling point of a liquid can be determined using a simple distillation apparatus.
Apparatus:

Round-bottom flask

« Distillation head (still head) with a port for a thermometer
o Condenser

e Receiving flask

e Heating mantle or oil bath

e Thermometer

¢ Boiling chips

Procedure:

e The liquid sample (3-undecanol) is placed in the round-bottom flask along with a few boiling
chips to ensure smooth boiling.

» The distillation apparatus is assembled. The thermometer is positioned in the distillation
head such that the top of the thermometer bulb is level with the bottom of the side-arm
leading to the condenser.

o The flask is gently heated. As the liquid boils, the vapor rises, and the temperature on the
thermometer will increase.
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e The temperature at which the vapor and liquid are in equilibrium is recorded. This is
observed as a stable temperature reading on the thermometer while the liquid is actively
distilling and condensing into the receiving flask. This stable temperature is the boiling point
of the liquid at the recorded atmospheric pressure.

Determination of Melting Point (Capillary Method)

The melting point of a solid (or a low-melting liquid like 3-undecanol, which would need to be
solidified first) can be determined using a melting point apparatus.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Sample of the substance

Procedure:

A small amount of the solidified 3-undecanol is introduced into a capillary tube. The tube is
tapped gently to pack the sample at the bottom.

e The capillary tube is placed in the melting point apparatus alongside a thermometer.
e The apparatus is heated slowly and steadily.

e The temperature at which the substance first begins to melt (the appearance of the first liquid
droplet) and the temperature at which the substance is completely molten are recorded. This
range is the melting point of the substance. For a pure substance, this range is typically
narrow.

Logical Relationships and Signaling Pathways

There is no information available in the provided search results to suggest any known signaling
pathways or complex logical relationships directly involving (S)-3-Undecanol that would
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necessitate a visual diagram for clarification within the context of its physical properties.
Therefore, a Graphviz diagram has not been included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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